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For researchers, scientists, and drug development professionals navigating the complexities of

biliary tract disorders, the accurate diagnosis of conditions such as acute cholecystitis, biliary

dyskinesia, and sphincter of Oddi dysfunction is paramount. The hepatobiliary iminodiacetic

acid (HIDA) scan, also known as cholescintigraphy or an EHIDA scan, is a functional imaging

modality frequently employed to assess the function of the liver, gallbladder, and bile ducts.

This guide provides a comprehensive comparison of EHIDA scan performance validated

against surgical and pathological outcomes, supported by experimental data and detailed

methodologies.

Diagnostic Performance of EHIDA Scans
The clinical utility of an EHIDA scan is determined by its ability to accurately predict a

pathological state that is subsequently confirmed by surgical intervention and histopathology.

The following tables summarize the diagnostic accuracy of EHIDA scans across various biliary

conditions, offering a quantitative comparison with alternative imaging modalities.

Acute Cholecystitis
Table 1: Diagnostic Accuracy for Acute Cholecystitis
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Diagnostic
Modality

Sensitivity Specificity
Positive
Predictive
Value (PPV)

Negative
Predictive
Value (NPV)

Citation(s)

EHIDA Scan 87% - 92.3% 79% - 83.3% 96% - [1][2][3]

Ultrasound

(US)
26% - 31% 80% - 83.8% 96% - [1][2][3]

Data synthesized from multiple studies. Ranges reflect variations in study populations and

methodologies.

Biliary Dyskinesia (Chronic Acalculous Cholecystitis)
Table 2: Predictive Value of Gallbladder Ejection Fraction (GBEF) for Symptom Resolution

Post-Cholecystectomy

GBEF
Stimulant

GBEF
Threshold

Symptom
Resolution
with Abnormal
GBEF

Symptom
Resolution
with Normal
GBEF

Citation(s)

CCK <35% 91% 77.5% [4][5]

Fatty Meal <38% 89% 85% [6]

Symptom resolution is a key surgical outcome for biliary dyskinesia.

Sphincter of Oddi Dysfunction (SOD)
Table 3: Correlation of EHIDA Scan (Sostre Score) with Sphincter of Oddi Manometry (Gold

Standard)
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Diagnostic
Modality

Sensitivity Specificity
Positive
Predictive
Value (PPV)

Negative
Predictive
Value (NPV)

Citation(s)

EHIDA

(Sostre

Score)

25% - 38% 86% - 89% 40% - 60% 75% - 79% [7]

Sphincter of Oddi Manometry is an invasive procedure considered the gold standard for

diagnosing SOD.[7]

Experimental Protocols
Detailed and standardized methodologies are crucial for the reproducibility and interpretation of

EHIDA scan results.

EHIDA Scan Protocol for Acute Cholecystitis
Patient Preparation: The patient is required to fast for a minimum of 2 to 6 hours prior to the

scan to ensure the gallbladder is not already contracted.[8] Fasting for more than 24 hours

should be avoided as it can lead to a full gallbladder that may not fill with the tracer, resulting

in a false-positive result.[8]

Radiotracer Administration: A technetium-99m (Tc-99m) labeled iminodiacetic acid derivative

(e.g., mebrofenin or disofenin) is injected intravenously.[9]

Imaging: Dynamic imaging of the abdomen is performed for at least 60 minutes.

Interpretation: The primary diagnostic criterion for acute cholecystitis is non-visualization of

the gallbladder up to 4 hours post-injection, which suggests cystic duct obstruction.[9]

Morphine can be administered to augment the test; it causes a transient contraction of the

sphincter of Oddi, increasing pressure in the common bile duct and facilitating gallbladder

filling if the cystic duct is patent.[10]

EHIDA Scan Protocol for Biliary Dyskinesia (GBEF
Measurement)
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Patient Preparation: Similar to the protocol for acute cholecystitis, the patient should fast for

2 to 6 hours.[11]

Radiotracer Administration and Initial Imaging: A Tc-99m labeled tracer is injected, and

images are acquired until the gallbladder is maximally visualized (typically 60 minutes).

Gallbladder Stimulation:

Cholecystokinin (CCK): A synthetic analogue of CCK (sincalide) is infused intravenously. A

standard method involves an infusion of 0.02 mcg/kg over 60 minutes.[12]

Fatty Meal: A standardized fatty meal, such as 240 mL of Ensure Plus, is ingested by the

patient, typically over 5 minutes.[2][3]

Post-Stimulation Imaging: Dynamic imaging continues for 60 minutes following the

administration of the stimulant.[3]

GBEF Calculation: The gallbladder ejection fraction is calculated from the pre- and post-

stimulation gallbladder counts. A GBEF of less than 35-38% is generally considered

abnormal.[3][13]

EHIDA Scan Protocol for Sphincter of Oddi Dysfunction
(Sostre Score)

Patient Preparation: Patients should be fasting for at least 3 hours and should not have

taken any opioid medications for at least 4 hours prior to the scan.[14]

Pre-treatment (optional but common): CCK (0.02 ug/kg) is infused over 3 minutes, 15

minutes prior to the radiotracer injection.[14][15]

Radiotracer Administration and Imaging: A Tc-99m labeled tracer is injected, and dynamic

images are acquired for 60 minutes.[15]

Data Analysis (Sostre Score): Time-activity curves are generated for the liver and common

bile duct. The Sostre score is a semi-quantitative method based on factors such as the time

to peak liver activity, clearance from the common bile duct, and biliary-to-bowel transit time. A

score of 5 or greater is considered indicative of SOD.[14][16]
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Mandatory Visualizations
Experimental Workflow for EHIDA Scan Validation
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Click to download full resolution via product page

Caption: Workflow for validating EHIDA scan results against surgical and pathological

outcomes.
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Caption: A simplified diagnostic algorithm for patients presenting with suspected gallbladder

pathology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1195364#validating-ehida-scan-results-with-surgical-
outcomes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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